Cas no 1354926-20-7 (4-(3,4-dichlorophenyl)-6-(4-fluorophenyl)pyrimidin-2-amine)

• Product Name: 4-(3,4-dichlorophenyl)-6-(4-fluorophenyl)pyrimidin-2-amine
• CAS No: 1354926-20-7
• MF: C₁₆H₁₀Cl₂FN₃
• MW: 334.175104618073
• MDL: MFCD21335750
• CID: 5169316
• Update Time: 2026-03-04

4-(3,4-dichlorophenyl)-6-(4-fluorophenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dichlorophenyl)-6-(4-fluorophenyl)pyrimidin-2-amine

• MDL： MFCD21335750
• Inchi： 1S/C16H10Cl2FN3/c17-12-6-3-10(7-13(12)18)15-8-14(21-16(20)22-15)9-1-4-11(19)5-2-9/h1-8H,(H2,20,21,22)
• InChI Key： BUJMRWFMYFBUOM-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=C(F)C=C2)=CC(C2=CC=C(Cl)C(Cl)=C2)=N1

Additional information on 4-(3,4-dichlorophenyl)-6-(4-fluorophenyl)pyrimidin-2-amine

Introduction to 4-(3,4-dichlorophenyl)-6-(4-fluorophenyl)pyrimidin-2-amine (CAS No. 1354926-20-7)

4-(3,4-dichlorophenyl)-6-(4-fluorophenyl)pyrimidin-2-amine, with the CAS number 1354926-20-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of 4-(3,4-dichlorophenyl)-6-(4-fluorophenyl)pyrimidin-2-amine features a pyrimidine core substituted with a 3,4-dichlorophenyl group at the 4-position and a 4-fluorophenyl group at the 6-position. The presence of these substituents imparts unique pharmacological properties to the molecule, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 4-(3,4-dichlorophenyl)-6-(4-fluorophenyl)pyrimidin-2-amine in various therapeutic areas. One notable application is its use as an anticancer agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action involves the inhibition of key signaling pathways that are critical for cancer cell survival and proliferation.

In addition to its anticancer properties, 4-(3,4-dichlorophenyl)-6-(4-fluorophenyl)pyrimidin-2-amine has also been investigated for its antiviral activity. A study published in Antiviral Research demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza virus and hepatitis C virus. The antiviral mechanism is thought to involve the disruption of viral RNA synthesis and assembly processes.

The pharmacokinetic properties of 4-(3,4-dichlorophenyl)-6-(4-fluorophenyl)pyrimidin-2-amine have also been studied in detail. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered drug. Moreover, its low toxicity profile in animal models suggests that it may have a favorable safety margin in humans.

To further explore the therapeutic potential of 4-(3,4-dichlorophenyl)-6-(4-fluorophenyl)pyrimidin-2-amine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in various disease settings. Early results from phase I trials have shown promising outcomes, with patients exhibiting good tolerability and preliminary evidence of clinical benefit.

In conclusion, 4-(3,4-dichlorophenyl)-6-(4-fluorophenyl)pyrimidin-2-amine (CAS No. 1354926-20-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use in treating various diseases.